Cas no 2024164-27-8 (tert-butyl 3-(3-oxopentan-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-oxopentan-2-yl)azetidine-1-carboxylate
• CAS No: 2024164-27-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5104999
• Update Time: 2026-03-03

tert-butyl 3-(3-oxopentan-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-oxopentan-2-yl)azetidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-6-11(15)9(2)10-7-14(8-10)12(16)17-13(3,4)5/h9-10H,6-8H2,1-5H3
• InChI Key： VVMJNUVBVOIXIV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(C(=O)CC)C)C1

Additional information on tert-butyl 3-(3-oxopentan-2-yl)azetidine-1-carboxylate

tert-butyl 3-(3-oxopentan-2-yl)azetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(3-oxopentan-2-yl)azetidine-1-carboxylate, with the CAS number 2024164-27-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into its synthesis, structure, properties, and the latest research findings.

The synthesis of tert-butyl 3-(3-oxopentan-2-yl)azetidine-1-carboxylate involves a series of intricate chemical reactions that highlight the importance of stereochemistry and functional group transformations. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. Researchers have employed advanced techniques such as asymmetric catalysis and microwave-assisted synthesis to achieve these improvements.

The structural characteristics of this compound are defined by its azetidine ring system, which is a four-membered cyclic amine. The presence of the tert-butyl group and the 3-keto pentanoyl substituent introduces significant steric effects, influencing its physical properties and biological activity. These features make it an attractive candidate for studying molecular recognition and drug design.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and molecular interactions of tert-butyl 3-(3-oxopentan-2-yl)azetidine-1-carboxylate. These studies have revealed insights into its potential as a ligand in metalloenzyme mimics and as a building block for complex molecules with tailored functionalities.

In terms of applications, this compound has shown promise in the development of bioactive molecules targeting various therapeutic areas. For instance, its derivatives have been explored for their anti-inflammatory and antioxidant properties, making them potential candidates for drug discovery programs.

The environmental impact and safety profile of tert-butyl 3-(3-oxopentan-2-yl)azetidine-1-carboxylate are critical considerations for its industrial use. Recent research has focused on assessing its biodegradability and toxicity to ensure sustainable practices in chemical manufacturing.

In conclusion, tert-butyl 3-(3-oxopentan-2-yl)azetidine-1-carboxylate represents a versatile platform for exploring novel chemical transformations and developing innovative materials. Its continued study will undoubtedly contribute to advancements in both academic research and industrial applications.